Cas no 1651840-82-2 (1-(Azetidin-3-yl)-4-piperidylmethanol ditrifluoroacetic acid salt)

1-(Azetidin-3-yl)-4-piperidylmethanol ditrifluoroacetic acid salt is a chemically modified piperidine derivative with a functionalized azetidine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of bioactive molecules. The ditrifluoroacetic acid salt form enhances solubility and stability, facilitating handling and storage. The presence of both azetidine and piperidine rings offers structural diversity, enabling exploration of conformational constraints in drug design. Its well-defined salt form ensures consistent purity, making it suitable for precise synthetic applications. This compound is particularly valuable in the development of receptor-targeted therapeutics and enzyme inhibitors.
1-(Azetidin-3-yl)-4-piperidylmethanol ditrifluoroacetic acid salt structure
1651840-82-2 structure
Product Name:1-(Azetidin-3-yl)-4-piperidylmethanol ditrifluoroacetic acid salt
CAS No:1651840-82-2
MF:C13H20F6N2O5
MW:398.298725128174
CID:4702907
Update Time:2025-05-19

1-(Azetidin-3-yl)-4-piperidylmethanol ditrifluoroacetic acid salt Chemical and Physical Properties

Names and Identifiers

    • [1-(Azetidin-3-yl)-4-piperidyl]methanol ditrifluoroacetic acid salt
    • [1-(Azetidin-3-yl)-4-piperidyl]methanol di trifluoro acetic acid salt
    • [1-(Azetidin-3-yl)piperidin-4-yl]methanol;2,2,2-trifluoroacetic acid
    • 1-(Azetidin-3-yl)-4-piperidylmethanol ditrifluoroacetic acid salt
    • Inchi: 1S/C9H18N2O.2C2HF3O2/c12-7-8-1-3-11(4-2-8)9-5-10-6-9;2*3-2(4,5)1(6)7/h8-10,12H,1-7H2;2*(H,6,7)
    • InChI Key: CVNYWORGFLRUQY-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.OCC1CCN(CC1)C1CNC1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Topological Polar Surface Area: 110

1-(Azetidin-3-yl)-4-piperidylmethanol ditrifluoroacetic acid salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A105525-25mg
[1-(Azetidin-3-yl)-4-piperidyl]methanol ditrifluoroacetic acid salt
1651840-82-2
25mg
$ 395.00 2022-06-08
TRC
A105525-50mg
[1-(Azetidin-3-yl)-4-piperidyl]methanol ditrifluoroacetic acid salt
1651840-82-2
50mg
$ 650.00 2022-06-08
TRC
A105525-125mg
[1-(Azetidin-3-yl)-4-piperidyl]methanol ditrifluoroacetic acid salt
1651840-82-2
125mg
$ 1300.00 2022-06-08
1PlusChem
1P01JWAI-100mg
[1-(azetidin-3-yl)-4-piperidyl]methanol di trifluoro acetic acid salt
1651840-82-2 95%
100mg
$335.00 2024-06-19
1PlusChem
1P01JWAI-250mg
[1-(azetidin-3-yl)-4-piperidyl]methanol di trifluoro acetic acid salt
1651840-82-2 95%
250mg
$552.00 2024-06-19
1PlusChem
1P01JWAI-500mg
[1-(azetidin-3-yl)-4-piperidyl]methanol di trifluoro acetic acid salt
1651840-82-2 95%
500mg
$861.00 2024-06-19
1PlusChem
1P01JWAI-1g
[1-(azetidin-3-yl)-4-piperidyl]methanol di trifluoro acetic acid salt
1651840-82-2 95%
1g
$1437.00 2024-06-19
A2B Chem LLC
BA07130-100mg
[1-(Azetidin-3-yl)-4-piperidyl]methanol di trifluoro acetic acid salt
1651840-82-2 95%
100mg
$410.00 2024-04-20
A2B Chem LLC
BA07130-250mg
[1-(Azetidin-3-yl)-4-piperidyl]methanol di trifluoro acetic acid salt
1651840-82-2 95%
250mg
$660.00 2024-04-20
A2B Chem LLC
BA07130-500mg
[1-(Azetidin-3-yl)-4-piperidyl]methanol di trifluoro acetic acid salt
1651840-82-2 95%
500mg
$1035.00 2024-04-20

Additional information on 1-(Azetidin-3-yl)-4-piperidylmethanol ditrifluoroacetic acid salt

Introduction to 1-(Azetidin-3-yl)-4-piperidylmethanol Ditrifluoroacetic Acid Salt (CAS No. 1651840-82-2)

1-(Azetidin-3-yl-4-piperidylmethanol ditrifluoroacetic acid salt) is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1651840-82-2, has garnered attention due to its unique structural properties and potential therapeutic benefits. The combination of azetidine and piperidine moieties in its molecular structure imparts distinct pharmacological characteristics, making it a subject of intense interest among researchers.

The azetidine ring, a five-membered heterocyclic amine, is known for its ability to mimic the conformational flexibility of natural amino acids, which is crucial for the design of bioactive molecules. In contrast, the piperidine moiety contributes to the compound's solubility and stability, enhancing its suitability for various biochemical interactions. The presence of the hydroxymethyl group and the trifluoroacetic acid salt form further modulates its reactivity and binding affinity, making it a versatile intermediate in drug synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional scaffolds in developing novel therapeutic agents. The structural features of 1-(Azetidin-3-yl)-4-piperidylmethanol Ditrifluoroacetic Acid Salt make it an attractive candidate for further exploration in the treatment of neurological disorders, inflammation, and other metabolic conditions. Its ability to interact with multiple biological targets has prompted researchers to investigate its potential as a lead compound in drug discovery programs.

In vitro studies have demonstrated that this compound exhibits promising pharmacological activity by modulating key signaling pathways involved in disease progression. For instance, its interaction with enzymes such as kinases and phosphodiesterases suggests a role in regulating cellular processes relevant to cancer and neurodegenerative diseases. Additionally, preliminary toxicology studies indicate that it possesses an acceptable safety profile, which is essential for advancing into clinical trials.

The trifluoroacetic acid salt form of the compound enhances its pharmacokinetic properties, including improved bioavailability and prolonged half-life. This attribute is particularly valuable in pharmaceutical formulations where sustained drug delivery is desired. The salt form also contributes to better crystallinity, facilitating efficient handling and formulation into solid dosage forms such as tablets and capsules.

One of the most exciting aspects of 1-(Azetidin-3-yl)-4-piperidylmethanol Ditrifluoroacetic Acid Salt is its potential for structure-activity relationship (SAR) studies. By systematically modifying its core structure, researchers can fine-tune its biological activity to achieve optimal therapeutic effects. This flexibility has already led to several derivative compounds that show enhanced efficacy in preclinical models. Such findings underscore the importance of this compound as a building block for next-generation pharmaceuticals.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and fluorination techniques, are employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the final product, ensuring compliance with pharmaceutical-grade standards.

The growing interest in this compound has also spurred collaborations between academic institutions and pharmaceutical companies aiming to accelerate its development into market-ready drugs. Such partnerships leverage complementary expertise in synthetic chemistry, pharmacology, and drug formulation to streamline the translation of laboratory findings into clinical applications. This collaborative approach is critical for bringing innovative therapeutics to patients who need them most.

Future research directions include exploring the compound's potential in combination therapies, where it may synergize with existing drugs to improve treatment outcomes. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic benefits and help identify potential side effects or interactions with other medications. These studies will be instrumental in guiding the design of future clinical trials and regulatory submissions.

In conclusion, 1-(Azetidin-3-yl-4-piperidylmethanol ditrifluoroacetic acid salt) (CAS No. 1651840-82-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its potential applications in treating various diseases make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in developing innovative therapies for human health.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.